Disodium cantharidin
Disodium cantharidin
Cantharidic acid is a hydrolysis product of cantharidin, an inhibitor of protein phosphatases first isolated from Chinese blister beetles. Cantharidic acid inhibits the protein phosphatases PP1 and PP2A with IC50 values of 0.6 and 0.05 µM, respectively, but does not affect PP2B or PP2C. Cantharidic acid is frequently used to study cellular processes that are regulated by reversible protein phosphorylation.
Brand Name:
Vulcanchem
CAS No.:
1465-77-6
VCID:
VC20938821
InChI:
InChI=1S/C10H14O5.2Na/c1-9(7(11)12)5-3-4-6(15-5)10(9,2)8(13)14;;/h5-6H,3-4H2,1-2H3,(H,11,12)(H,13,14);;/q;2*+1/p-2/t5-,6+,9+,10-;;
SMILES:
CC1(C2CCC(C1(C)C(=O)[O-])O2)C(=O)[O-].[Na+].[Na+]
Molecular Formula:
C10H12Na2O5
Molecular Weight:
258.18 g/mol
Disodium cantharidin
CAS No.: 1465-77-6
Cat. No.: VC20938821
Molecular Formula: C10H12Na2O5
Molecular Weight: 258.18 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Cantharidic acid is a hydrolysis product of cantharidin, an inhibitor of protein phosphatases first isolated from Chinese blister beetles. Cantharidic acid inhibits the protein phosphatases PP1 and PP2A with IC50 values of 0.6 and 0.05 µM, respectively, but does not affect PP2B or PP2C. Cantharidic acid is frequently used to study cellular processes that are regulated by reversible protein phosphorylation. |
|---|---|
| CAS No. | 1465-77-6 |
| Molecular Formula | C10H12Na2O5 |
| Molecular Weight | 258.18 g/mol |
| IUPAC Name | disodium;(1S,2R,3S,4R)-2,3-dimethyl-7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylate |
| Standard InChI | InChI=1S/C10H14O5.2Na/c1-9(7(11)12)5-3-4-6(15-5)10(9,2)8(13)14;;/h5-6H,3-4H2,1-2H3,(H,11,12)(H,13,14);;/q;2*+1/p-2/t5-,6+,9+,10-;; |
| Standard InChI Key | JFALSOLNDKMHAL-CSYCBQNYSA-L |
| Isomeric SMILES | C[C@]1([C@H]2CC[C@@H]([C@]1(C)C(=O)[O-])O2)C(=O)[O-].[Na+].[Na+] |
| SMILES | CC1(C2CCC(C1(C)C(=O)[O-])O2)C(=O)[O-].[Na+].[Na+] |
| Canonical SMILES | CC1(C2CCC(C1(C)C(=O)[O-])O2)C(=O)[O-].[Na+].[Na+] |
| Appearance | Assay:≥95%A crystalline solid |
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